Tert-butyl 4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
Cat. No. B8798819
M. Wt: 230.30 g/mol
InChI Key: WZADLKHOAYNHPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06906067B2
Procedure details
The 4-azido-2-methoxymethyl-pyrrolidine-1-carboxylic acid t-butyl ester (122.00 mg, 0.48 mmol) was taken up in ethyl acetate in a Paar vessel. The solution was flushed with argon and Pd/C (100.00 mg) was added to the vessel. The argon atmosphere was replaced by hydrogen at 50 psi. The vessel was shaken for 12 h. The hydrogen atmosphere was replaced by argon and the solution was filtered through a celite pad. The pad was washed twice with ethyl acetate. The solvent was removed under reduced pressure. The product was used without further purification. Yield 99.76 mg. C11H22N2O3 MS me/230.2 (M+).
Name
4-azido-2-methoxymethyl-pyrrolidine-1-carboxylic acid t-butyl ester
Quantity
122 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:12][CH:11]([N:13]=[N+]=[N-])[CH2:10][CH:9]1[CH2:16][O:17][CH3:18])=[O:7])([CH3:4])([CH3:3])[CH3:2]>C(OCC)(=O)C>[C:1]([O:5][C:6]([N:8]1[CH2:12][CH:11]([NH2:13])[CH2:10][CH:9]1[CH2:16][O:17][CH3:18])=[O:7])([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
|
4-azido-2-methoxymethyl-pyrrolidine-1-carboxylic acid t-butyl ester
|
|
Quantity
|
122 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1C(CC(C1)N=[N+]=[N-])COC
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
The vessel was shaken for 12 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solution was flushed with argon and Pd/C (100.00 mg)
|
ADDITION
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Type
|
ADDITION
|
|
Details
|
was added to the vessel
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solution was filtered through a celite pad
|
WASH
|
Type
|
WASH
|
|
Details
|
The pad was washed twice with ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was used without further purification
|
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1C(CC(C1)N)COC
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
